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Compound of Interest

Compound Name:
Octyltriphenylphosphonium

bromide

Cat. No.: B056512 Get Quote

An In-depth Technical Guide to
Octyltriphenylphosphonium Bromide
This technical guide provides a comprehensive overview of octyltriphenylphosphonium
bromide, a quaternary phosphonium salt with significant applications in chemical synthesis

and antimicrobial research. This document is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry.

Chemical Structure and Identification
Octyltriphenylphosphonium bromide is an organic compound characterized by a positively

charged phosphorus atom bonded to three phenyl groups and one octyl group, with a bromide

anion.

Chemical Formula: C₂₆H₃₂BrP

CAS Number: 42036-78-2[1]

IUPAC Name: Octyl(triphenyl)phosphanium bromide

Physicochemical and Spectral Data
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A summary of the key quantitative data for octyltriphenylphosphonium bromide is presented

in the table below, providing a quick reference for its physical and spectral properties.

Property Value Reference

Molecular Weight 455.41 g/mol [1]

Melting Point 61-63 °C [1]

Appearance Colorless to pale brown solid

¹H NMR (400 MHz, DMSO-d₆)

σ = 0.81 (t, 3H, CH₃), 1.19 (m,

8H, CH₂), 1.48 (m, 4H,

PCH₂CH₂CH₂CH₂)

[1]

Solubility
Soluble in polar organic

solvents

Experimental Protocols
Synthesis of Octyltriphenylphosphonium Bromide
A general and widely used method for the synthesis of alkyltriphenylphosphonium halides is the

reaction of triphenylphosphine with an appropriate alkyl halide. The following protocol is a

representative procedure for the synthesis of octyltriphenylphosphonium bromide.

Materials:

Triphenylphosphine (Ph₃P)

1-Bromooctane

Toluene (or another suitable solvent like acetonitrile)

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

triphenylphosphine in toluene under an inert atmosphere.
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Add a stoichiometric equivalent of 1-bromooctane to the solution.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the product, octyltriphenylphosphonium bromide, will

often precipitate from the solution upon cooling.

Collect the solid product by filtration and wash with a non-polar solvent (e.g., diethyl ether or

hexane) to remove any unreacted starting materials.

Dry the purified product under vacuum to yield octyltriphenylphosphonium bromide as a

solid.

Application in the Wittig Reaction
Octyltriphenylphosphonium bromide is a precursor to a Wittig reagent, which is used to

convert aldehydes and ketones into alkenes. The following is a general protocol for its use in a

Wittig olefination.

Step 1: Formation of the Ylide (Wittig Reagent)

Suspend octyltriphenylphosphonium bromide in a dry, aprotic solvent such as

tetrahydrofuran (THF) or diethyl ether under an inert atmosphere.

Cool the suspension in an ice bath or to a lower temperature as required by the specific base

used.

Add a strong base, such as n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-

butoxide (t-BuOK), dropwise to the suspension. The formation of the ylide is often indicated

by a color change (typically to orange or deep red).

Step 2: Reaction with a Carbonyl Compound

Once the ylide formation is complete, add the desired aldehyde or ketone, dissolved in the

same solvent, to the reaction mixture dropwise at a low temperature.
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Allow the reaction to warm to room temperature and stir for a period of time, monitoring the

reaction by TLC.

Upon completion, the reaction is quenched, typically with water or a saturated aqueous

solution of ammonium chloride.

The alkene product is then extracted with an organic solvent, and the triphenylphosphine

oxide byproduct is often removed by chromatography or crystallization.

Antimicrobial Activity and Mechanism
Recent studies have highlighted the potential of octyltriphenylphosphonium bromide as an

antimicrobial agent, particularly against multidrug-resistant bacteria such as Acinetobacter

baumannii.[1] The lipophilic nature of the triphenylphosphonium cation facilitates its interaction

with and disruption of bacterial cell membranes.

Logical Workflow for Antimicrobial Action
The following diagram illustrates the proposed mechanism of antimicrobial action for lipophilic

quaternary phosphonium salts like octyltriphenylphosphonium bromide.
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Proposed Antimicrobial Mechanism of Octyltriphenylphosphonium Bromide
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Caption: Proposed mechanism of antimicrobial action.
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This diagram illustrates how the lipophilic octyltriphenylphosphonium cation is proposed to

accumulate in and disrupt the bacterial cell membrane, leading to a cascade of events that

result in cell death. This makes it a compound of interest for the development of new

antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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